Cas no 87979-96-2 (6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid)
87979-96-2 structure
Product Name:6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
CAS No:87979-96-2
MF:C9H11NO5
MW:213.187342882156
CID:1916033
PubChem ID:54708739
Update Time:2025-04-21
6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid
- P-725C
- 2H-1,4-Oxazine-3-carboxylic acid, 6-hydroxy-2-methyl-5-(1-oxopropyl)-
- 6-Hydroxy-2-methyl-5-(1-oxopropyl)-2H-1,4-oxazine-3-carboxylic acid
- 87979-96-2
-
- Inchi: 1S/C9H11NO5/c1-3-5(11)7-9(14)15-4(2)6(10-7)8(12)13/h4,14H,3H2,1-2H3,(H,12,13)
- InChI Key: CDISYUCNUGFSPI-UHFFFAOYSA-N
- SMILES: CCC(C1N=C(C(=O)O)C(C)OC=1O)=O
Computed Properties
- Exact Mass: 213.06372245Da
- Monoisotopic Mass: 213.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 96.2Ų
6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
87979-96-2 (6-hydroxy-2-methyl-5-propanoyl-2H-1,4-oxazine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk